Cas no 1219429-37-4 (D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride)

• Product Name: D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride
• CAS No: 1219429-37-4
• MF: C₁₀H₁₂ClN₃O₂
• MW: 241.674180984497
• CID: 1058839
• PubChem ID: 49758934
• Update Time: 2025-10-31

D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride Chemical and Physical Properties

Names and Identifiers

• D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride
• methyl 2-amino-2-(1H-pyrrolo[2,3-b]pyridin-3-yl)acetate,hydrochloride
• A-Amino-1H-pyrrolo[2,3-b]pyridine-3-acetic Acid Methyl Ester Hydrochloride
• 1219429-37-4
• Methyl amino(1H-pyrrolo[2,3-b]pyridin-3-yl)acetate--hydrogen chloride (1/1)
• DTXSID70677985
• methyl 2-amino-2-(1H-pyrrolo[2,3-b]pyridin-3-yl)acetate;hydrochloride

• Inchi： 1S/C10H11N3O2.ClH/c1-15-10(14)8(11)7-5-13-9-6(7)3-2-4-12-9;/h2-5,8H,11H2,1H3,(H,12,13);1H
• InChI Key： GKRULKUGRGUSON-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(C(C1=CNC2C1=CC=CN=2)N)=O

Computed Properties

• Exact Mass: 241.06200
• Monoisotopic Mass: 241.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81Ų

Experimental Properties

• PSA: 81.00000
• LogP: 2.23800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride

Introduction to D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride (CAS No. 1219429-37-4)

D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1219429-37-4, is a derivative of indole and exhibits unique biochemical properties that make it a promising candidate for various therapeutic applications. The molecular structure of this compound includes a hydrochloride salt form, which enhances its solubility and bioavailability, making it more effective in biological systems.

The D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride molecule is characterized by its indole backbone, which is a common structural motif in many biologically active molecules. Indole derivatives have been extensively studied for their potential in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The presence of the azacyclohexane ring in this compound adds to its complexity and contributes to its unique pharmacological profile.

Recent advancements in medicinal chemistry have highlighted the importance of optimizing the structure of indole derivatives to enhance their therapeutic efficacy. The methyl ester group in D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride plays a crucial role in modulating the compound's interactions with biological targets. This modification has been shown to improve the compound's ability to bind to specific enzymes and receptors, thereby increasing its pharmacological activity.

One of the most intriguing aspects of D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride is its potential as an inhibitor of enzymes involved in cancer progression. Studies have demonstrated that indole derivatives can interfere with key signaling pathways that drive tumor growth and metastasis. The hydrochloride salt form of this compound enhances its stability and bioavailability, allowing for more consistent and effective dosing in clinical settings.

The pharmacokinetic properties of D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride have been thoroughly investigated to understand how it is metabolized and excreted by the body. Research indicates that this compound exhibits a favorable pharmacokinetic profile, with moderate bioavailability and a reasonable half-life. These characteristics make it an attractive candidate for further development into a therapeutic agent.

In addition to its potential in oncology, D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride has shown promise in treating infectious diseases. The indole moiety has been found to possess antimicrobial properties, making it effective against a broad spectrum of bacteria and fungi. This dual functionality as both an anti-cancer agent and an antimicrobial agent makes this compound particularly valuable for developing combination therapies.

The synthesis of D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to optimize the production process, making it more efficient and scalable for industrial applications. The hydrochloride salt form is particularly important as it improves the compound's solubility in water-based solutions, facilitating its use in pharmaceutical formulations.

Current research is focused on exploring the mechanisms by which D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride exerts its therapeutic effects. Preclinical studies have provided valuable insights into its interaction with biological targets and its potential side effects. These studies are crucial for understanding how the compound can be safely used in humans and for identifying any necessary modifications to improve its efficacy.

The development of new drugs is a complex process that requires extensive testing and validation before reaching clinical use. D,L-7-Aza-3-indolylglycine, Methyl Ester, Hydrochloride represents an exciting advancement in pharmaceutical chemistry with significant potential for improving patient outcomes. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.